Methyl 1-(4-nitrophenyl)azetidine-3-carboxylate

• CAS RN: 887596-04-5
• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: methyl 1-(4-nitrophenyl)azetidine-3-carboxylate
• InChI: InChI=1S/C11H12N2O4/c1-17-11(14)8-6-12(7-8)9-2-4-10(5-3-9)13(15)16/h2-5,8H,6-7H2,1H3
• InChI Key: NOKVALHWMPCNDG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CN(C1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

Methyl 1-(4-nitrophenyl)azetidine-3-carboxylate is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl azetidine-3-carboxylate hydrochloride (1.236 g, 8.15 mmol) and N-methylmorpholine (2.338 ml, 21.26 mmol) in dimethylformamide (10 mL) was treated with a solution of 1-fluoro-4-nitrobenzene (1 g, 7.09 mmol) in dimethylformamide (7 mL) and the reaction was allowed to stir at room temperature for 60 hours. Water (50 mL) was added and the resulting suspension was stirred 10 minutes and filtered. The collected solid was washed with water and dried under vacuum. Flash chromatography of the collected solid provided the title compound.